Cas no 859850-75-2 (1-methyl-1H-indole-5-sulfonyl chloride)

• Product Name: 1-methyl-1H-indole-5-sulfonyl chloride
• CAS No: 859850-75-2
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• MDL: MFCD08271907
• CID: 719595
• PubChem ID: 18525751
• Update Time: 2024-03-01

1-methyl-1H-indole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonylchloride, 1-methyl-
• 1-methyl-1H-indole-5-sulfonyl chloride
• 1-methylindole-5-sulfonyl chloride
• chloro(1-methylindol-5-yl)sulfone
• 1-METHYL-1H-INDOLE-5-SULPHONYL CHLORIDE
• 1-Methyl-1H-indole-5-sulphonyl chloride 90%
• 5-(Chlorosulphonyl)-1-methyl-1H-indole
• 1-Methyl-1H-indole-5-sulphonylchloride95%
• 1-Methyl-1H-indole-5-sulphonyl chloride 90+%
• 1H-Indole-5-sulfonyl chloride, 1-methyl-

• MDL： MFCD08271907
• Inchi： 1S/C9H8ClNO2S/c1-11-5-4-7-6-8(14(10,12)13)2-3-9(7)11/h2-6H,1H3
• InChI Key： UGZYASSOUPYFAI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(S(Cl)(=O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 228.99600
• Monoisotopic Mass: 228.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.4A^2

Experimental Properties

• Density: 1.43
• Melting Point: 79 °C
• Boiling Point: 382.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.631
• PSA: 47.45000
• LogP: 3.18660

1-methyl-1H-indole-5-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-22-29-34-36
• Safety Instruction： 8-22-26-30-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles